Cas no 358731-98-3 (Propane-1,1,1,2,2-d5(9CI))

Propane-1,1,1,2,2-d5(9CI) structure
Propane-1,1,1,2,2-d5(9CI) structure
Product Name:Propane-1,1,1,2,2-d5(9CI)
CAS No:358731-98-3
MF:C3H8
MW:49.1264295578003
CID:303248
PubChem ID:12314538
Update Time:2025-04-19

Propane-1,1,1,2,2-d5(9CI) Chemical and Physical Properties

Names and Identifiers

    • Propane-1,1,1,2,2-d5(9CI)
    • PROPANE-1,1,1,2,2-D5
    • Propane-1,1,1,2,2-D5 (gas)
    • 358731-98-3
    • 1,1,1,2,2-Pentadeuteriopropane
    • Inchi: 1S/C3H8/c1-3-2/h3H2,1-2H3/i1D3,3D2
    • InChI Key: ATUOYWHBWRKTHZ-WNWXXORZSA-N
    • SMILES: C([2H])([2H])(C)C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 49.0939839849g/mol
  • Monoisotopic Mass: 49.0939839849g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų
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